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Compound of Interest

Compound Name: N-(3-bromobenzyl)acetamide

CAS No.: 337535-82-7

Cat. No.: B1280865

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-bromobenzyl)acetamide is an organic compound featuring a brominated aromatic ring

and an acetamide functional group. While specific, in-depth research on this particular

molecule is not extensively published, its structural motifs are common in medicinal chemistry

and materials science. Acetamide derivatives are known to possess a wide range of biological

activities, including antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. The

presence of the bromobenzyl group offers a versatile handle for further chemical modification,

such as cross-coupling reactions, making it a potentially valuable intermediate in the synthesis

of more complex molecules and pharmaceutical agents.

These notes provide a summary of the compound's properties, a detailed protocol for its

laboratory synthesis, and an overview of its potential applications based on the activities of

structurally related compounds.
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Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of N-(3-
bromobenzyl)acetamide.

Property Value Source

CAS Number 337535-82-7

Molecular Formula C₉H₁₀BrNO

Molecular Weight 228.09 g/mol

IUPAC Name N-(3-bromobenzyl)acetamide

Physical Form Solid

InChI Key
UVPIDNMBEZYIIU-

UHFFFAOYSA-N

Storage
Sealed in dry, room

temperature

Potential Applications and Research Directions
The N-(3-bromobenzyl)acetamide scaffold is a promising starting point for discovery

research. The acetamide core is a well-established pharmacophore, while the bromobenzyl

group allows for synthetic diversification.

Enzyme Inhibition: N-substituted acetamides have been investigated as inhibitors for various

enzymes, such as butyrylcholinesterase, which is a target in Alzheimer's disease research.

The specific structure of N-(3-bromobenzyl)acetamide could be explored for similar

inhibitory activities.

Anti-inflammatory Agents: Numerous acetamide derivatives have been studied as potential

anti-inflammatory drugs, often by targeting enzymes like cyclooxygenase-II (COX-II).

Antimicrobial and Antifungal Activity: The acetamide functional group is present in many

compounds exhibiting antimicrobial and antifungal properties.
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Synthetic Intermediate: The bromine atom on the benzyl ring serves as a reactive site for

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the

synthesis of a diverse library of compounds for screening in drug discovery programs.

Experimental Protocols
Synthesis of N-(3-bromobenzyl)acetamide via N-
Acetylation
This protocol details the synthesis of N-(3-bromobenzyl)acetamide from 3-bromobenzylamine

hydrochloride and acetyl chloride. The reaction is a nucleophilic acyl substitution where the

amine attacks the electrophilic carbonyl carbon of the acyl chloride. A base is used to neutralize

the HCl byproduct.

Reagents:

3-Bromobenzylamine hydrochloride

Acetyl chloride

Triethylamine (TEA) or Pyridine

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Saturated aqueous sodium chloride (Brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar
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Ice bath

Dropping funnel or syringe

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Thin Layer Chromatography (TLC) apparatus

Acetyl chloride is highly corrosive, lachrymatory, and reacts violently with water. Handle it in

a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.

Dichloromethane is a volatile solvent and a suspected carcinogen. Use in a fume hood and

avoid inhalation or skin contact.

Triethylamine is flammable and has a strong, unpleasant odor. Handle in a fume hood.

Always consult the Safety Data Sheets (SDS) for all chemicals before use.

Preparation of Free Amine:

Dissolve 3-bromobenzylamine hydrochloride (1.0 eq) in a minimal amount of water.

Add a saturated solution of NaHCO₃ or a 2 M NaOH solution dropwise while stirring until

the solution becomes basic (pH > 9).

Extract the aqueous layer three times with DCM.

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure to yield the free 3-bromobenzylamine. Note: This free amine can be

used directly in the next step.

N-Acetylation Reaction:
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Dissolve the 3-bromobenzylamine (1.0 eq) in anhydrous DCM in a round-bottom flask

equipped with a magnetic stir bar.

Add triethylamine (1.2 eq) to the solution to act as an acid scavenger.

Cool the stirred solution to 0 °C using an ice bath.

Slowly add acetyl chloride (1.1 eq) dropwise to the cooled solution over 15-20 minutes. A

white precipitate (triethylamine hydrochloride) will form.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature. Stir for an additional 1-2 hours.

Reaction Monitoring:

Monitor the progress of the reaction by TLC, using a suitable eluent system (e.g., ethyl

acetate/hexane). The product should have a different Rf value than the starting amine.

Workup and Purification:

Upon completion, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with 1 M HCl (to remove excess triethylamine),

saturated aqueous NaHCO₃ (to remove any remaining acid), and finally with brine.

Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude product.

If necessary, the crude N-(3-bromobenzyl)acetamide can be purified by recrystallization

(e.g., from an ethyl acetate/hexane mixture) or by column chromatography on silica gel.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of N-(3-
bromobenzyl)acetamide.
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Synthesis Workflow for N-(3-bromobenzyl)acetamide
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Caption: General workflow for the synthesis of N-(3-bromobenzyl)acetamide.
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Potential Research Applications
This diagram outlines the logical relationship between the structural features of N-(3-
bromobenzyl)acetamide and its potential applications in drug discovery, based on the known

activities of related compounds.

Potential Research Pathways for N-(3-bromobenzyl)acetamide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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